Cas no 225233-98-7 (S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE)

S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE structure
225233-98-7 structure
Product Name:S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE
CAS No:225233-98-7
MF:C8H14N2O4S
MW:234.272760868073
CID:825344
PubChem ID:5057842
Update Time:2025-04-19

S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE Chemical and Physical Properties

Names and Identifiers

    • S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE
    • 3-methyl-3-nitrososulfanyl-2-(propanoylamino)butanoic acid
    • S-Nitroso-N-propiony
    • SNPP
    • DB-231776
    • 3-(Nitrosothio)-N-(1-oxopropyl)valine
    • DTXSID40407877
    • 225233-98-7
    • Inchi: 1S/C8H14N2O4S/c1-4-5(11)9-6(7(12)13)8(2,3)15-10-14/h6H,4H2,1-3H3,(H,9,11)(H,12,13)
    • InChI Key: XRIWLEWQNCECEP-UHFFFAOYSA-N
    • SMILES: S(C(C)(C)C(C(=O)O)NC(CC)=O)N=O

Computed Properties

  • Exact Mass: 234.06700
  • Monoisotopic Mass: 234.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • PSA: 124.62000
  • LogP: 1.99930

S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE Security Information

S-NITROSO-N-PROPIONYL-D,L-PENICILLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N545710-10mg
S-Nitroso-N-propionyl-D,L-penicillamine
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$ 150.00 2023-09-06
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